Cas no 1215206-73-7 (6-Bromo-1H-benzodimidazole hydrochloride)

• Product Name: 6-Bromo-1H-benzodimidazole hydrochloride
• CAS No: 1215206-73-7
• MF: C₇H₆BrClN₂
• MW: 233.492939472198
• MDL: MFCD15143575
• CID: 857969
• PubChem ID: 53216920
• Update Time: 2025-11-01

6-Bromo-1H-benzodimidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1H-benzo[d]imidazole hydrochloride
• 6-Bromo-1H-benzo[d]imidazole, HCl
• 6-Bromo-1H-benzo[d]imidazolehydrochloride
• 5-Bromo-1H-benzo[d]imidazole hydrochloride
• MFCD15143575
• 1H-Benzimidazole, 6-bromo-, hydrochloride (1:1)
• F94969
• 6-Bromo-1H-benzimidazole--hydrogen chloride (1/1)
• XOFYSWUSRKXLSI-UHFFFAOYSA-N
• 5-BROMO-1H-1,3-BENZODIAZOLE HYDROCHLORIDE
• 6-bromo-1H-benzo[d]imidazole hydrochloride salt
• 1215206-73-7
• 6-bromo-1H-benzimidazole;hydrochloride
• BS-21024
• SCHEMBL16011437
• 6-bromo-1H-1,3-benzodiazole hydrochloride
• AKOS015888943
• DTXSID60682048
• 6-Bromo-1H-benzodimidazole hydrochloride

• MDL： MFCD15143575
• Inchi： 1S/C7H5BrN2.ClH/c8-5-1-2-6-7(3-5)10-4-9-6;/h1-4H,(H,9,10);1H
• InChI Key： XOFYSWUSRKXLSI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC=N2.Cl

Computed Properties

• Exact Mass: 231.94000
• Monoisotopic Mass: 231.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 3.12740

6-Bromo-1H-benzodimidazole hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-Bromo-1H-benzodimidazole hydrochloride

Introduction to 6-Bromo-1H-benzodimidazole hydrochloride (CAS No. 1215206-73-7)

6-Bromo-1H-benzodimidazole hydrochloride, with the chemical formula C₆H₄BrN₃·HCl, is a significant compound in the field of pharmaceutical and medicinal chemistry. This compound has garnered attention due to its versatile applications in drug discovery and molecular biology research. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The CAS No. 1215206-73-7 identifies this compound as a specific and well-characterized molecule, ensuring consistency and accuracy in its use across different scientific and industrial applications. The presence of a bromine substituent and a hydrochloride salt form enhances its reactivity, making it a preferred choice for further functionalization in synthetic chemistry.

In recent years, 6-Bromo-1H-benzodimidazole hydrochloride has been extensively studied for its potential in developing novel therapeutic agents. One of the most promising areas of research involves its application in the treatment of neurodegenerative diseases. Studies have demonstrated that benzodimidazole derivatives can modulate neurotransmitter receptors, particularly those involved in conditions such as Alzheimer's and Parkinson's disease. The bromine atom in this compound allows for further derivatization, enabling researchers to fine-tune its pharmacological properties.

Furthermore, the hydrochloride salt form of 6-Bromo-1H-benzodimidazole hydrochloride enhances its solubility in aqueous solutions, which is crucial for pharmaceutical formulations. This improved solubility facilitates its use in drug delivery systems, including oral and intravenous medications. The compound's ability to interact with biological targets such as kinases and transcription factors has also opened new avenues in oncology research. Several preclinical studies have highlighted its potential as an anti-cancer agent by inhibiting key pathways involved in tumor growth and proliferation.

Recent advancements in computational chemistry have further accelerated the exploration of 6-Bromo-1H-benzodimidazole hydrochloride's therapeutic potential. Molecular docking simulations have identified several binding pockets on target proteins where this compound can exert its effects. These simulations have guided the design of more potent derivatives with improved selectivity and reduced side effects. The integration of machine learning algorithms has also enabled the prediction of novel bioactive analogs, streamlining the drug discovery process.

The synthesis of 6-Bromo-1H-benzodimidazole hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps include bromination of benzodiazole precursors followed by cyclization to form the benzodimidazole core. The final step involves salt formation with hydrochloric acid to stabilize the compound. Advances in green chemistry principles have led to more sustainable synthetic routes, minimizing waste and reducing environmental impact.

In industrial applications, 6-Bromo-1H-benzodimidazole hydrochloride is utilized as an intermediate in the production of fine chemicals and pharmaceuticals. Its stability under various storage conditions makes it a reliable raw material for large-scale manufacturing processes. Quality control measures are stringent to ensure purity and consistency, meeting regulatory standards set by global health organizations.

The role of 6-Bromo-1H-benzodimidazole hydrochloride in academic research cannot be overstated. It serves as a cornerstone for numerous scientific investigations, fostering innovation across multiple disciplines. Collaborative efforts between academia and industry have led to groundbreaking discoveries that continue to expand our understanding of molecular interactions and disease mechanisms.

Looking ahead, the future prospects for 6-Bromo-1H-benzodimidazole hydrochloride are promising. Ongoing research aims to uncover new therapeutic applications and optimize existing ones through structural modifications. The development of novel synthetic methodologies will further enhance its accessibility and utility in drug discovery programs worldwide.